Cas no 51449-85-5 (2-methyl-6-(2h-tetrazol-5-yl)pyridine)

• Product Name: 2-methyl-6-(2h-tetrazol-5-yl)pyridine
• CAS No: 51449-85-5
• MF: C₇H₇N₅
• MW: 161.163979768753
• CID: 935345
• PubChem ID: 318837
• Update Time: 2025-04-19

2-methyl-6-(2h-tetrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(2h-tetrazol-5-yl)pyridine
• AC1L7YY0
• CTK1H2353
• NSC259162
• NSC-259162
• SureCN6982246
• 6-methyl-2-(5-tetrazolyl)pyridine
• Z1001004
• SCHEMBL21675622
• DTXSID40312593
• DS-004253
• AKOS012862571
• SCHEMBL6982246
• 51449-85-5

• Inchi： 1S/C7H7N5/c1-5-3-2-4-6(8-5)7-9-11-12-10-7/h2-4H,1H3,(H,9,10,11,12)
• InChI Key： PMQUJSFCINESJM-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=CC=1C1N=NNN=1

Computed Properties

• Exact Mass: 161.07031
• Monoisotopic Mass: 161.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.35
• LogP: 0.57010